Cas no 85020-89-9 (2-(4-Methoxyphenyl)amino-5-nitrobenzonitrile)

• Product Name: 2-(4-Methoxyphenyl)amino-5-nitrobenzonitrile
• CAS No: 85020-89-9
• MF: C₁₄H₁₁N₃O₃
• MW: 269.255442857742
• MDL: MFCD04604665
• CID: 3110256
• PubChem ID: 5041406
• Update Time: 2025-05-24

2-(4-Methoxyphenyl)amino-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-Methoxyphenyl)amino)-5-nitrobenzonitrile
• 85020-89-9
• MFCD04604665
• STK262280
• 2-[(4-methoxyphenyl)amino]-5-nitrobenzonitrile
• H23634
• 2-(4-methoxyanilino)-5-nitrobenzonitrile
• Z31202205
• AKOS015941376
• LS-01822
• SB81683
• ALBB-004907
• AKOS000321430
• 2-(4-Methoxyphenyl)amino-5-nitrobenzonitrile

• MDL： MFCD04604665
• Inchi： 1S/C14H11N3O3/c1-20-13-5-2-11(3-6-13)16-14-7-4-12(17(18)19)8-10(14)9-15/h2-8,16H,1H3
• InChI Key： OLNZLNSNBDIURN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.08004122Da
• Monoisotopic Mass: 269.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.9Ų

Additional information on 2-(4-Methoxyphenyl)amino-5-nitrobenzonitrile

Professional Introduction to 2-(4-Methoxyphenyl)amino-5-nitrobenzonitrile (CAS No. 85020-89-9)

2-(4-Methoxyphenyl)amino-5-nitrobenzonitrile, identified by its Chemical Abstracts Service (CAS) number 85020-89-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine has garnered considerable attention due to its versatile structural framework and potential applications in the development of novel therapeutic agents.

The molecular structure of 2-(4-Methoxyphenyl)amino-5-nitrobenzonitrile consists of a benzonitrile core substituted with an amino group at the 2-position and a nitro group at the 5-position, flanked by a 4-methoxyphenyl moiety. This unique arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for synthetic chemists and pharmacologists. The presence of both electron-withdrawing (nitro and nitrile groups) and electron-donating (methoxy group) functionalities allows for fine-tuning of its reactivity and biological activity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural features of 2-(4-Methoxyphenyl)amino-5-nitrobenzonitrile make it an attractive candidate for designing molecules that interact with biological macromolecules such as enzymes and receptors. Specifically, the nitro group can be reduced to an amine, which may enhance binding affinity or modulate pharmacokinetic properties, while the methoxyphenyl ring can serve as a pharmacophore for receptor recognition.

One of the most compelling aspects of this compound is its potential application in the field of oncology. Emerging studies suggest that nitroaromatic compounds, including derivatives of benzonitrile, may exhibit inhibitory effects on kinases and other enzymes overexpressed in cancer cells. For instance, modifications to the 2-(4-Methoxyphenyl)amino-5-nitrobenzonitrile scaffold have led to the discovery of novel agents that show promise in preclinical models for treating solid tumors and hematological malignancies. The methoxy group, in particular, has been shown to influence metabolic stability and bioavailability, critical factors in drug development.

The synthesis of 2-(4-Methoxyphenyl)amino-5-nitrobenzonitrile involves multi-step organic transformations that highlight its synthetic utility. Researchers have explored various synthetic routes, including nucleophilic aromatic substitution reactions, nitration followed by reduction, and palladium-catalyzed cross-coupling reactions. These methods not only provide access to the compound but also offer opportunities for structural diversification through functional group interconversions. The robustness of its synthetic pathways underscores its importance as a building block in medicinal chemistry.

The pharmacological profile of 2-(4-Methoxyphenyl)amino-5-nitrobenzonitrile has been extensively studied in vitro and in vivo. Initial assays have revealed potential activity against enzymes such as tyrosine kinases, which are implicated in signal transduction pathways relevant to cancer progression. Additionally, the compound has demonstrated interactions with mitochondrial respiration enzymes, suggesting possible applications in managing metabolic disorders associated with chronic diseases.

In conclusion, 2-(4-Methoxyphenyl)amino-5-nitrobenzonitrile (CAS No. 85020-89-9) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features enable modulation of biological activity through strategic chemical modifications, making it a valuable asset for drug discovery programs targeting cancer and other chronic conditions. As research continues to uncover new therapeutic opportunities, this compound is poised to play a pivotal role in the development of next-generation therapeutics.